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Compound of Interest
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Cat. No.: B1231137

Get Quote

[2] In Vitro and In Vivo Evaluation of a Novel Tubulin Polymerization Inhibitor, NSC 689534, in

Leukemia Models NSC 689534 was dissolved in DMSO at a concentration of 10 mM and

stored at -20°C as a stock solution. For in vitro experiments, the stock solution was diluted ... --

INVALID-LINK-- A novel small molecule, NSC689534, inhibits the constitutively activated

STAT3 in castration-resistant prostate cancer cells For in vitro experiments, NSC 689534 was

dissolved in dimethyl sulfoxide (DMSO) to make a 20 mM stock solution, which was stored at

−20°C. --INVALID-LINK-- A novel small molecule, NSC689534, inhibits the constitutively

activated STAT3 in castration-resistant prostate cancer cells | Semantic Scholar Corpus ID:

26693899. A novel small molecule, NSC689534, inhibits the constitutively activated STAT3 in

castration-resistant prostate cancer cells. --INVALID-LINK-- A novel small molecule,

NSC689534, inhibits the constitutively ... For in vitro experiments, NSC 689534 was dissolved

in dimethyl sulfoxide (DMSO) to make a 20 mM stock solution, which was stored at −20°C. For

in vivo animal ... --INVALID-LINK-- In Vitro and In Vivo Evaluation of a Novel Tubulin

Polymerization Inhibitor, NSC 689534, in Leukemia Models - PMC For in vivo experiments,

NSC 689534 was formulated in a vehicle consisting of 5% DMSO, 45% PEG300, and 50%

H2O. This formulation was prepared fresh daily. --INVALID-LINK-- A novel small molecule,

NSC689534, inhibits the constitutively ... For in vivo animal experiments, NSC 689534 was

formulated in a vehicle consisting of 5% DMSO, 45% polyethylene glycol 300 (PEG300) and

50% H2O. The drug was ... --INVALID-LINK-- A novel small molecule, NSC689534, inhibits the
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constitutively activated STAT3 in castration-resistant prostate cancer cells For in vivo animal

experiments, NSC 689534 was formulated in a vehicle consisting of 5% DMSO, 45%

polyethylene glycol 300 (PEG300) and 50% H2O. The drug was ... --INVALID-LINK-- NSC
689534 | CAS 329907-27-9 | MedKoo NSC 689534 is a novel small molecule that inhibits the

constitutively activated STAT3 in castration-resistant prostate cancer cells. NSC 689534 also is

a ... --INVALID-LINK-- In Vitro and In Vivo Evaluation of a Novel Tubulin Polymerization

Inhibitor, NSC 689534, in Leukemia Models NSC 689534 is a novel tubulin polymerization

inhibitor that has shown potent anti-cancer activity in various cancer cell lines. It was identified

through a ... --INVALID-LINK-- A novel small molecule, NSC689534, inhibits the constitutively

activated STAT3 in castration-resistant prostate cancer cells A novel small molecule,

NSC689534, inhibits the constitutively activated STAT3 in castration-resistant prostate cancer

cells. NSC 689534 was identified from ... --INVALID-LINK-- In Vitro and In Vivo Evaluation of a

Novel Tubulin Polymerization ... NSC 689534 was identified as a potent inhibitor of tubulin

polymerization, with an IC50 value of 1.5 µM. It binds to the colchicine-binding site on tubulin,

... --INVALID-LINK-- A novel small molecule, NSC689534, inhibits the constitutively ... NSC
689534 was identified from the NCI small molecule library as a potent inhibitor of STAT3

phosphorylation and downstream signaling. It was shown to induce ... --INVALID-LINK--

Hydroquinone modulates the GM-CSF signaling pathway in TF-1 cells NSC-689534 is a

hydroquinone-containing compound that has been shown to inhibit the proliferation of various

cancer cells. It is a potent inhibitor of the ... --INVALID-LINK-- A novel small molecule,

NSC689534, inhibits the constitutively activated STAT3 in castration-resistant prostate cancer

cells - NLM Catalog A novel small molecule, NSC689534, inhibits the constitutively activated

STAT3 in castration-resistant prostate cancer cells. Lin, L., et al. (2014). Oncology ... --

INVALID-LINK-- In Vitro and In Vivo Evaluation of a Novel Tubulin Polymerization Inhibitor,

NSC 689534, in Leukemia Models by S Lee · 2021 · Cited by 5 — NSC 689534 is a novel

tubulin polymerization inhibitor that has shown potent anti-cancer activity in various cancer cell

lines. --INVALID-LINK-- In Vitro and In Vivo Evaluation of a Novel Tubulin Polymerization

Inhibitor, NSC 689534, in Leukemia Models NSC 689534 is a novel tubulin polymerization

inhibitor that has shown potent anti-cancer activity in various cancer cell lines. It was identified

through a high- ... --INVALID-LINK-- A novel small molecule, NSC689534, inhibits the

constitutively activated STAT3 in castration-resistant prostate cancer cells by L Lin · 2014 ·

Cited by 39 — A novel small molecule, NSC689534, inhibits the constitutively activated STAT3

in castration-resistant prostate cancer cells. Lin L(1), Luo J(1), ... --INVALID-LINK-- A novel

small molecule, NSC689534, inhibits the constitutively activated STAT3 in castration-resistant

prostate cancer cells NSC 689534 was identified from the National Cancer Institute (NCI) small
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molecule library as a potent inhibitor of STAT3 phosphorylation. It was shown to induce ... --

INVALID-LINK-- A novel small molecule, NSC689534, inhibits the constitutively activated

STAT3 in castration-resistant prostate cancer cells NSC 689534 was identified from the NCI

small molecule library as a potent inhibitor of STAT3 phosphorylation and downstream

signaling. It was shown to induce ... --INVALID-LINK-- Application Notes and Protocols: NSC
689534

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility and formulation of NSC
689534 for experimental use, along with relevant protocols and pathway information.

Solubility Data
NSC 689534 is a small molecule with limited aqueous solubility. Organic solvents are required

to achieve concentrations suitable for in vitro and in vivo studies. The following table

summarizes the reported solubility data.

Solvent Concentration Storage Source

Dimethyl sulfoxide

(DMSO)
20 mM -20°C

Dimethyl sulfoxide

(DMSO)
10 mM -20°C

Experimental Formulations
The appropriate formulation for NSC 689534 is critical for achieving accurate and reproducible

experimental results.

In Vitro Formulation
For cellular assays and other in vitro experiments, NSC 689534 is typically dissolved in DMSO

to create a stock solution. This stock solution is then further diluted in culture medium to the

desired final concentration. It is crucial to ensure that the final concentration of DMSO in the

culture medium is low (typically <0.5%) to avoid solvent-induced toxicity.
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In Vivo Formulation
For animal studies, a more complex vehicle is required to ensure bioavailability and minimize

toxicity. A common formulation for NSC 689534 involves a mixture of DMSO, polyethylene

glycol 300 (PEG300), and water. This formulation is prepared fresh daily for administration.

Component Percentage

DMSO 5%

PEG300 45%

Water 50%

Experimental Protocols
Preparation of NSC 689534 Stock Solution for In Vitro
Assays
This protocol describes the preparation of a 20 mM stock solution of NSC 689534 in DMSO.

Materials:

NSC 689534 powder

Anhydrous Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes

Procedure:

Aseptically weigh the required amount of NSC 689534 powder.

Add the appropriate volume of anhydrous DMSO to achieve a final concentration of 20 mM.

Vortex the solution until the NSC 689534 is completely dissolved.

Aliquot the stock solution into sterile microcentrifuge tubes.
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Store the aliquots at -20°C.

Preparation of NSC 689534 Formulation for In Vivo
Administration
This protocol details the preparation of the vehicle for in vivo delivery of NSC 689534.

Materials:

NSC 689534

Dimethyl sulfoxide (DMSO)

Polyethylene glycol 300 (PEG300)

Sterile water for injection

Procedure:

Prepare the vehicle by mixing 5% DMSO, 45% PEG300, and 50% sterile water.

Warm the vehicle slightly to aid in the dissolution of NSC 689534.

Add the appropriate amount of NSC 689534 to the vehicle to achieve the desired final

concentration.

Vortex or sonicate the mixture until the compound is fully dissolved.

This formulation should be prepared fresh daily before administration.

Mechanism of Action and Signaling Pathways
NSC 689534 has been identified as a novel small molecule with anti-cancer properties. It has

been shown to act as an inhibitor of tubulin polymerization and to inhibit the constitutively

activated Signal Transducer and Activator of Transcription 3 (STAT3).

The diagram below illustrates the proposed signaling pathway affected by NSC 689534.
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Caption: Proposed mechanism of NSC 689534 action on the STAT3 signaling pathway.

Experimental Workflow
The following diagram outlines a typical workflow for evaluating the efficacy of NSC 689534 in

a cancer cell line.
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Caption: A typical workflow for in vitro evaluation of NSC 689534.

Formulation Development Logic
The selection of a formulation depends on the experimental context. The diagram below

illustrates the decision-making process.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1231137/docs?utm_src=pdf-body-img#nsc-689534-solubility-and-formulation-for-experiments
https://www.benchchem.com/product/b1231137/docs?utm_src=pdf-body#nsc-689534-solubility-and-formulation-for-experiments
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1231137?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experiment Type?

In Vitro

Cellular Assays

In Vivo

Animal Studies

Use DMSO
Stock Solution

Use Vehicle Formulation
(e.g., DMSO/PEG300/H2O)

Click to download full resolution via product page

Caption: Logic for selecting an appropriate NSC 689534 formulation.

To cite this document: BenchChem. [NSC 689534 solubility and formulation for experiments].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1231137/docs#nsc-689534-solubility-and-
formulation-for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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